4-{[2-(Piperazin-1-yl)ethyl]amino}benzoic acid dihydrochloride

• IUPAC Name: 4-(2-piperazin-1-ylethylamino)benzoic acid;dihydrochloride
• InChI: InChI=1S/C13H19N3O2.2ClH/c17-13(18)11-1-3-12(4-2-11)15-7-10-16-8-5-14-6-9-16;;/h1-4,14-15H,5-10H2,(H,17,18);2*1H
• InChI Key: MMRANHTXVFSUGX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CCNC2=CC=C(C=C2)C(=O)O.Cl.Cl
• Molecular Formula: C13H21Cl2N3O2
• Molecular Weight: 322.2 g/mol

Description

“4-{[2-(Piperazin-1-yl)ethyl]amino}benzoic acid dihydrochloride” is a chemical compound with the CAS Number: 2059948-88-6. It has a molecular weight of 322.23. The IUPAC name for this compound is 4-((2-(piperazin-1-yl)ethyl)amino)benzoic acid dihydrochloride. It is stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H19N3O2.2ClH/c17-13(18)11-1-3-12(4-2-11)15-7-10-16-8-5-14-6-9-16;;/h1-4,14-15H,5-10H2,(H,17,18);2*1H. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and solubility were not found in the available resources.

Scientific Research Applications

Crystal Structure Analysis

4-{[2-(Piperazin-1-yl)ethyl]amino}benzoic acid dihydrochloride and its derivatives have been extensively studied for their crystal structures. The conformation of molecules like 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid (EPBA) has been analyzed, revealing chair conformations of piperazine rings and specific dihedral angles, which provide insight into the molecular structure and potential reactivity of these compounds (Faizi et al., 2016).

Antimicrobial Activity

Several derivatives of 4-{[2-(Piperazin-1-yl)ethyl]amino}benzoic acid dihydrochloride have been synthesized and tested for antimicrobial activities. Compounds like 1,2,4-triazole derivatives and pyridine derivatives have shown variable and modest activity against investigated strains of bacteria and fungi (Bektaş et al., 2007) (Patel et al., 2011).

In Vitro Metabolism and Pharmacological Applications

Studies have been conducted on the in vitro metabolism of certain derivatives, providing insights into their pharmacokinetic properties and potential therapeutic applications. For instance, Lu AA21004, a novel antidepressant, undergoes oxidative metabolism to form various metabolites, which have been thoroughly studied to understand its metabolism and potential interactions (Hvenegaard et al., 2012).

Luminescent Properties and Photo-induced Electron Transfer

Novel compounds with piperazine substituents, such as naphthalimides, have been synthesized and their luminescent properties and photo-induced electron transfer mechanisms have been investigated. This research provides valuable information for the development of new materials with potential applications in imaging and sensing technologies (Gan et al., 2003).

Antimicrobial and Anticancer Activities

Derivatives of 4-{[2-(Piperazin-1-yl)ethyl]amino}benzoic acid dihydrochloride have been synthesized and evaluated for their antimicrobial and anticancer activities. Studies have shown that certain derivatives exhibit significant activity against Gram-positive and Gram-negative bacteria as well as certain cancer cell lines, highlighting their potential as therapeutic agents (Desai & Chikhalia, 2005).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H315, H319, and H335. Precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.